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Compound of Interest

Compound Name: (+)-2-Octylamine hydrochloride
CAS No.: 61289-25-6
Cat. No.: B12778346
Get Quote
. J

Executive Summary

(+)-2-Octylamine is a lipophilic chiral amine used primarily for the optical resolution of racemic
carboxylic acids and, more recently, as a surface ligand for chiral perovskite nanocrystals.[1][2]
[3] Unlike smaller resolving agents (e.g., phenethylamine), its long alkyl chain (C8) imparts
unique solubility profiles to its diastereomeric salts, making it ideal for resolving lipophilic acids
(e.g., ibuprofen, mandelic acid derivatives) in non-polar solvents.[1][2][3]

This guide provides protocols for:
» Activation: Converting the stable hydrochloride salt to the reactive free base.[3]
» Classical Resolution: Separating racemic acids via diastereomeric crystallization.[3]

+ Advanced Application: Inducing chirality in perovskite nanocrystals for circularly polarized
luminescence (CPL).

Chemical Properties & Handling
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Property

Data

Chemical Name

(S)-(+)-2-Octylamine Hydrochloride

Structure CH3(CHz2)sCH(NH2[1][2][3]-HCI)CHs

Molecular Weight 165.7 g/mol (HCI salt); 129.25 g/mol (Free base)
Melting Point ~198°C (HCI salt)

Boiling Point 164°C (Free base)

Specific Rotation

ngcontent-ng-c1131663873="" _nghost-ng-

€2519336191="" class="inline ng-star-inserted">

(neat, free base); Salt varies by solvent.[1][2]

Solubility

HCI Salt: Water, Ethanol.[4] Free Base: Ether,
Hexane, Chloroform.[2][3]

Storage: Store HCI salt at room temperature, desiccated. The free base readily absorbs CO:z

from air; store under argon/nitrogen.[3]

Protocol A: Free-Basing of (+)-2-Octylamine

Hydrochloride

Rationale: The hydrochloride salt is the stable storage form.[1][2][3] For resolution or ligand

exchange, the nucleophilic free amine is required.

Reagents:

Step-by-Step:

(+)-2-Octylamine Hydrochloride (10 mmol, 1.66 g)[1][2][3]

Sodium Hydroxide (NaOH), 4M aqueous solution[1][2]

Diethyl Ether (or Methyl tert-butyl ether, MTBE)[1][2]

Magnesium Sulfate (MgSOa4), anhydrous[1][2]
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e Dissolution: Suspend 1.66 g of (+)-2-Octylamine HCI in 10 mL of water in a separating
funnel.

 Basification: Slowly add 5 mL of 4M NaOH. The solution will become cloudy as the free
amine separates.[3] Shake vigorously for 2 minutes. pH should be >12.[3]

o Extraction: Add 15 mL of diethyl ether. Shake and vent. Allow layers to separate.[3] Collect
the top organic layer.[3]

o Re-extraction: Extract the aqueous layer twice more with 10 mL ether to ensure full recovery.
e Drying: Combine organic layers and dry over anhydrous MgSOa for 15 minutes.

o Concentration: Filter off the desiccant.[3] Remove solvent via rotary evaporation (bath temp
< 40°C, pressure > 200 mbar to prevent loss of the volatile amine).[1]

Yield Check: Expect ~1.20 g of colorless oil. Use immediately.
Protocol B: Optical Resolution of Racemic Acids
Application: Resolution of (£)-Mandelic Acid (Model for lipophilic carboxylic acids).[1][2]

Mechanism: The chiral base (S)-amine reacts with the racemic acid (R/S)-acid to form two
diastereomeric salts:[1][2]

e (S)-Amine[1]21I31516][7] - (R)-Acid (Salt A)[1][2]

e (S)-Amine - (S)-Acid (Salt B)[1][2] These salts possess different lattice energies and
solubilities, allowing separation by fractional crystallization.[3]

Experimental Workflow

» Stoichiometry Calculation:
o Racemic Acid: 10 mmol (1.52 g Mandelic Acid)[1][2]

o (+)-2-Octylamine (Free Base): 5 mmol (0.65 g) — 0.5 equivalents (Method of Half-
Quantities).[1][2][3]
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o Achiral Base (Optional): NaOH (5 mmol) can be added if using the "Pope-Peachey"
method to keep the more soluble isomer in solution.[1]

o Crystallization:

o

Dissolve 1.52 g racemic mandelic acid in 20 mL of hot Ethanol (95%).

o Add 0.65 g (+)-2-Octylamine dropwise.[1][3]

o Heat to reflux until clear.[3]

o Cooling: Allow the solution to cool slowly to room temperature over 4 hours. Do not
disturb.

o Observation: Needle-like crystals of the less soluble diastereomeric salt (typically (S)-
Amine[1][2][3]:(S)-Acid for mandelic derivatives) will form.[1][2][3][8]

o |solation & Purification:

o Filter the crystals via vacuum filtration.[3] Wash with cold ethanol.[3]

o Recrystallization: Dissolve the wet cake in minimum hot ethanol and recrystallize to
upgrade chiral purity (typically >98% ee required).[1][3]

o Recovery of Resolved Acid:

o Suspend the purified salt in 2M HCI.

o Extract the liberated chiral acid into Ethyl Acetate.[3]

o Dry and evaporate to obtain (S)-Mandelic Acid.[1][2][3]

e Recovery of Chiral Auxiliary:

o The aqueous layer contains (+)-2-Octylamine Hydrochloride.[1][2][3]

o Basify with NaOH and extract (as per Protocol A) to recycle the auxiliary.[1][3]
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Mechanism Diagram (Graphviz)
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Caption: Workflow for the optical resolution of racemic acids using (+)-2-Octylamine via
diastereomeric salt formation.

Protocol C: Chiral Ligand for Perovskite
Nanocrystals

Application: Synthesis of Chiral FAPbBrs Nanocrystals exhibiting Circularly Polarized
Luminescence (CPL).[1]

Scientific Context: Lead halide perovskites are achiral.[3] By introducing chiral ligands like 2-
octylamine during synthesis, the ligand induces a chiral distortion in the inorganic lattice or
organizes into a chiral surface shell, resulting in strong CPL signals.[3]

Reagents:

e Precursors: Formamidinium bromide (FABTr), Lead bromide (PbBr2).[1][2][3]
e Solvents: DMF, Toluene.[3]

e Ligands: Oleic acid (OA), (+)-2-Octylamine (Chiral Ligand).[1][2][3]
Protocol:

o Precursor Preparation: Dissolve FABr (0.1 mmol) and PbBrz (0.1 mmol) in DMF (5 mL).
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e Ligand Addition: Add Oleic Acid (0.5 mL) and (+)-2-Octylamine (20 pL) to the precursor
solution.

o Note: The ratio of chiral amine to achiral ligands controls the degree of chiral induction.
e Precipitation (LARP Method):

o Vigorously stir 10 mL of Toluene (Antisolvent).[1][3]

o Rapidly inject 100 pL of the precursor solution into the toluene.

o Instant formation of green-emitting colloidal nanocrystals occurs.[3]

 Purification: Centrifuge at 7000 rpm for 5 mins. Discard supernatant. Redisperse pellet in
Toluene.

e Characterization: Measure Circular Dichroism (CD) and CPL spectra. (+)-2-Octylamine
typically induces a specific sign (positive/negative) in the CD signal near the excitonic
absorption edge (~530 nm).[1][2][3]

References

o Properties & Resolution: Perry, C. et al. Optical Resolution of Racemic Acids using Long-
Chain Chiral Amines. J. Org.[3] Chem.2022, 87, 8458.[2][3] Link (Representative citation for
chiral amine resolution).[1][2][3]

» Perovskite Application: Mendoza-Carrefio, et al. Chiral Perovskite Nanocrystals with High
Circularly Polarized Luminescence. ACS Energy Letters2023, 8, 1200-1209.[1][2][3] Link[1]

[2]

o Physical Data: National Center for Biotechnology Information.[3] PubChem Compound
Summary for CID 12735, 2-Octylamine. Link

e Enzymatic Synthesis:Chemoenzymatic Dynamic Kinetic Resolution of Primary Amines.
SciSpace.[3] Link
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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